Cas no 898439-88-8 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-chloro-4-fluorophenyl)ethanediamide)

• Product Name: N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-chloro-4-fluorophenyl)ethanediamide
• CAS No: 898439-88-8
• MF: C₁₉H₁₇ClFN₃O₃
• MW: 389.807986974716
• CID: 5483144
• Update Time: 2025-05-21

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-chloro-4-fluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(1-acetyl-1,2,3,4-tetrahydro-7-quinolinyl)-N2-(3-chloro-4-fluorophenyl)-
• N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-chloro-4-fluorophenyl)ethanediamide

• Inchi： 1S/C19H17ClFN3O3/c1-11(25)24-8-2-3-12-4-5-14(10-17(12)24)23-19(27)18(26)22-13-6-7-16(21)15(20)9-13/h4-7,9-10H,2-3,8H2,1H3,(H,22,26)(H,23,27)
• InChI Key： SCOPTOIMLBIMEZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C)=O)(=O)C(NC1=CC=C(F)C(Cl)=C1)=O

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-chloro-4-fluorophenyl)ethanediamide

Recent Advances in the Study of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-chloro-4-fluorophenyl)ethanediamide (CAS: 898439-88-8)

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-chloro-4-fluorophenyl)ethanediamide (CAS: 898439-88-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a candidate for further drug development.

The synthesis and characterization of this compound have been detailed in several high-impact journals, highlighting its robust chemical stability and favorable bioavailability. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity. These foundational studies are critical for ensuring the reproducibility and scalability of the compound for future clinical trials.

In vitro studies have demonstrated that N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-chloro-4-fluorophenyl)ethanediamide exhibits potent inhibitory activity against specific molecular targets implicated in inflammatory and oncogenic pathways. For instance, recent findings suggest that the compound effectively modulates key signaling proteins, such as kinases and transcription factors, which are often dysregulated in diseases like cancer and autoimmune disorders. These insights have spurred further investigations into its therapeutic potential.

Preclinical evaluations in animal models have provided compelling evidence of the compound's efficacy and safety profile. Notably, studies involving rodent models of chronic inflammation and xenograft tumors have reported significant reductions in disease markers and tumor growth, respectively, following treatment with the compound. These results underscore its potential as a lead candidate for developing novel therapeutics, pending further optimization and toxicity assessments.

Despite these promising findings, challenges remain in translating this research into clinical applications. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed. Collaborative efforts between academic researchers and pharmaceutical companies are underway to tackle these hurdles, with the aim of advancing the compound into early-phase clinical trials within the next few years.

In conclusion, N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-chloro-4-fluorophenyl)ethanediamide represents a noteworthy advancement in the search for new bioactive molecules. Its multifaceted pharmacological profile and demonstrated efficacy in preclinical studies highlight its potential to address unmet medical needs. Continued research and development efforts will be essential to fully realize its therapeutic promise.